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Compound of Interest

Compound Name: GB1908
Cat. No.: B15610778
Get Quote

Compound: GB1908 Target: Galectin-1 (Gal-1)[1][2] Chemical Formula: C18H18CI2N405S2[1]
[3] Molecular Weight: 505.39 g/mol [3] Description: GB1908 is a selective and orally active
inhibitor of galectin-1.[1][4] It has demonstrated potential as a therapeutic agent in cancer
studies by inhibiting tumor growth and modulating the tumor microenvironment.[5][6]

In Vitro Activity

GB1908 is a potent inhibitor of both human and mouse galectin-1, with Ki values of 57 nM and
72 nM, respectively.[1][4] It exhibits over 50-fold selectivity for galectin-1 over galectin-3.[1][4]
In cellular assays, GB1908 has been shown to inhibit galectin-1-induced apoptosis in Jurkat T-
cells with an IC50 of 850 nM.[3][5]

In Vivo Efficacy in Mouse Models

In preclinical animal models, GB1908 has been shown to reduce the growth of primary lung
tumors.[4][5] Treatment with GB1908 has also been observed to slow tumor progression in
syngeneic mouse models of breast carcinoma and metastatic skin cutaneous melanoma.[6]

Quantitative Data Summary

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15610778#bc-rfq
https://www.benchchem.com/product/b15610778/docs?utm_src=pdf-body#application-notes-and-protocols-for-gb1908-in-animal-studies
https://file.medchemexpress.com/batch_PDF/HY-162561/GB1908-DataSheet-MedChemExpress.pdf
https://www.probechem.com/products_GB1908.html
https://file.medchemexpress.com/batch_PDF/HY-162561/GB1908-DataSheet-MedChemExpress.pdf
https://www.medkoo.com/products/58128
https://www.medkoo.com/products/58128
https://www.benchchem.com/product/b15610778/docs?utm_src=pdf-body#application-notes-and-protocols-for-gb1908-in-animal-studies
https://file.medchemexpress.com/batch_PDF/HY-162561/GB1908-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/gb1908.html
https://pubmed.ncbi.nlm.nih.gov/38804039/
https://pubmed.ncbi.nlm.nih.gov/39900003/
https://www.benchchem.com/product/b15610778/docs?utm_src=pdf-body#application-notes-and-protocols-for-gb1908-in-animal-studies
https://file.medchemexpress.com/batch_PDF/HY-162561/GB1908-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/gb1908.html
https://file.medchemexpress.com/batch_PDF/HY-162561/GB1908-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/gb1908.html
https://www.benchchem.com/product/b15610778/docs?utm_src=pdf-body#application-notes-and-protocols-for-gb1908-in-animal-studies
https://www.medkoo.com/products/58128
https://pubmed.ncbi.nlm.nih.gov/38804039/
https://www.benchchem.com/product/b15610778/docs?utm_src=pdf-body#application-notes-and-protocols-for-gb1908-in-animal-studies
https://www.medchemexpress.com/gb1908.html
https://pubmed.ncbi.nlm.nih.gov/38804039/
https://www.benchchem.com/product/b15610778/docs?utm_src=pdf-body#application-notes-and-protocols-for-gb1908-in-animal-studies
https://pubmed.ncbi.nlm.nih.gov/39900003/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610778?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Parameter Value Species Assay Reference
Ki (Human Biochemical

] 57 nM Human [1][4]
Galectin-1) Assay
Ki (Mouse Biochemical

) 72 nM Mouse [11[4]
Galectin-1) Assay
IC50 (Gal-1
) Jurkat Cell
induced 850 nM Human ] [315]

] Apoptosis Assay
apoptosis)
In Vivo Dosage 30 mg/kg Mouse Efficacy Study [41[5]
Route of i
Oral (p.o.) Mouse Efficacy Study [11[4]

Administration

Dosing Twice a day

Mouse Efficacy Stud 4][5
Frequency (b.i.d.) Y Y L]
Treatment i
) 21 days Mouse Efficacy Study [1][4]
Duration

Experimental Protocols
Preparation of GB1908 for Oral Administration

This protocol describes the preparation of a 2.5 mg/mL suspension of GB1908 suitable for oral
gavage in mice.

Materials:

GB1908 powder

Dimethyl sulfoxide (DMSOQO)

PEG300

Tween-80

Saline (0.9% NaCl)
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Procedure:
e Prepare a stock solution of GB1908 in DMSO at a concentration of 25.0 mg/mL.

o To prepare a 1 mL working solution, add 100 uL of the DMSO stock solution to 400 pL of
PEG300 and mix thoroughly.

e Add 50 pL of Tween-80 to the mixture and mix until uniform.
e Add 450 pL of Saline to bring the final volume to 1 mL.

« If precipitation or phase separation occurs, gentle heating and/or sonication can be used to
aid dissolution. The final concentration of the suspended solution will be 2.5 mg/mL.[4]

In Vivo Efficacy Study in a Syngeneic Lung Cancer
Mouse Model

This protocol outlines the methodology for assessing the anti-tumor efficacy of GB1908 in a
syngeneic mouse model of lung cancer.

Animal Model:

e Female C57BL/6N mice.[4]

Tumor Cell Line:

o LL/2 (LLC1) Lewis lung carcinoma cells.[4]

Experimental Procedure:

LL/2 cells are injected into the mice to establish primary lung tumors.

Once tumors are established, mice are randomized into treatment and vehicle control

groups.

GB1908 is administered orally (p.o.) at a dose of 30 mg/kg.[4][5]

The dosing is performed twice a day (b.i.d.) for a duration of 21 days.[4][5]
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e Tumor growth is monitored regularly throughout the study.

» At the end of the study, tumors are excised and weighed to assess the treatment effect.
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Caption: Simplified signaling pathway of GB1908's mechanism of action.
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Caption: Experimental workflow for in vivo efficacy testing of GB1908.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. file.medchemexpress.com [file.medchemexpress.com]

e 2. GB1908 | Galectin-1 inhibitor | Probechem Biochemicals [probechem.com]

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15610778/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-gb1908-in-animal-studies
https://www.benchchem.com/product/b15610778/docs?utm_src=pdf-body#application-notes-and-protocols-for-gb1908-in-animal-studies
https://www.benchchem.com/product/b15610778?utm_src=pdf-custom-synthesis#bc-rfq
https://file.medchemexpress.com/batch_PDF/HY-162561/GB1908-DataSheet-MedChemExpress.pdf
https://www.probechem.com/products_GB1908.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610778?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

3. medkoo.com [medkoo.com]

4. medchemexpress.com [medchemexpress.com]

5. Discovery of the Selective and Orally Available Galectin-1 Inhibitor GB1908 as a Potential
Treatment for Lung Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

e 6. Pharmacological Characterization of GB1908, a Selective Galectin-1 Carbohydrate
Binding Domain Inhibitor for the Treatment of Cancer - PubMed [pubmed.ncbi.nim.nih.gov]

e To cite this document: BenchChem. [Application Notes and Protocols for GB1908 in Animal
Studies]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610778/docs#application-notes-and-protocols-for-
gb1908-in-animal-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15610778?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

